(S)-1-Benzyl-3-isobutylpiperazine
Overview
Description
(S)-1-Benzyl-3-isobutylpiperazine (S-BIP) is an important organic compound with a wide range of applications. It is a chiral molecule, meaning that it has two forms that are mirror images of each other. S-BIP is a cyclic amine, a type of nitrogen-containing compound that can be used in the synthesis of drugs, agrochemicals, and other compounds. It has been widely studied and used in scientific research, and its applications are growing.
Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Leucine-based Cyclic Dipeptides : (S)-1-Benzyl-3-isobutylpiperazine is used in the synthesis of cyclic dipeptides, including 3-benzyl-6-isobutylpiperazin-2,5-dione, which are synthesized from methyl esters of tert-butyloxycarbonyl derivatives of dipeptides (Haidukevich et al., 2020).
Biological and Medicinal Research
- Antiproliferative and Erythroid Differentiation : Research has explored the use of this compound derivatives in inhibiting the proliferation of K562 cell lines and inducing erythroid differentiation. Certain derivatives exhibited significant inhibition of cell proliferation, suggesting potential therapeutic applications in cancer treatment (Saab et al., 2013).
Pharmacological Studies
- CCR1 Antagonists : Derivatives of this compound have been identified as CCR1 antagonists, useful in treating inflammatory diseases. These derivatives demonstrated good receptor affinity and favorable pharmacokinetic properties, suggesting their potential in pharmacological applications (Norman, 2006).
Analytical Chemistry
- Charge Transfer Complex Analysis : The compound has been used in studying charge transfer complexes, demonstrating its utility in analytical chemistry. Research in this area includes the analysis of 1-benzoylpiperazine with various acceptors, providing insights into the mechanisms of charge transfer and complex stability (Abbu et al., 2019).
Chemical Stability and Spectroscopy
- Conformational Stability Studies : The stability and conformational properties of this compound derivatives have been investigated using techniques like infrared and Raman spectroscopy. This research contributes to a deeper understanding of the structural and electronic properties of these compounds (Emir et al., 2014).
properties
IUPAC Name |
(3S)-1-benzyl-3-(2-methylpropyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2/c1-13(2)10-15-12-17(9-8-16-15)11-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12H2,1-2H3/t15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQMROSCVRBNRRZ-HNNXBMFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CN(CCN1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@H]1CN(CCN1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20592154 |
Source
|
| Record name | (3S)-1-Benzyl-3-(2-methylpropyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20592154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
444892-03-9 |
Source
|
| Record name | (3S)-1-Benzyl-3-(2-methylpropyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20592154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Did (S)-1-benzyl-3-isobutylpiperazine-2,5-dione show activity against the K-562 human chronic myelogenous leukemia cell line?
A1: The abstract does not provide specific data on the activity of this compound-2,5-dione (compound B) against the K-562 cell line. It mentions that the study investigated five piperazine derivatives, including compound B, but only reports IC50 values for three compounds (A, E, and F). [] Further research and data analysis within the full paper are needed to determine the specific activity of compound B.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1H-pyrrolo[2,3-b]pyridin-3-yl)methanamine](/img/structure/B1289478.png)
